molecular formula C18H19N3O3 B7685645 3-(2-ethoxy-6-methylpyridin-3-yl)-5-(4-ethoxyphenyl)-1,2,4-oxadiazole

3-(2-ethoxy-6-methylpyridin-3-yl)-5-(4-ethoxyphenyl)-1,2,4-oxadiazole

Cat. No. B7685645
M. Wt: 325.4 g/mol
InChI Key: QNIPBWAUMRPROA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2-ethoxy-6-methylpyridin-3-yl)-5-(4-ethoxyphenyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as EMPO and has been found to possess several biochemical and physiological effects that make it a promising candidate for the development of new drugs and therapeutic agents.

Mechanism of Action

The mechanism of action of EMPO is not fully understood, but it has been suggested that it may act by inhibiting the production of reactive oxygen species (ROS) and reducing oxidative stress. It has also been found to inhibit the expression of inflammatory cytokines and modulate the activity of various enzymes involved in cellular signaling pathways.
Biochemical and Physiological Effects:
EMPO has been found to possess several biochemical and physiological effects, including anti-inflammatory, anti-tumor, and anti-oxidant properties. It has been shown to reduce the production of ROS, inhibit the expression of inflammatory cytokines, and modulate the activity of various enzymes involved in cellular signaling pathways. EMPO has also been found to possess neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EMPO in lab experiments is its unique chemical structure, which makes it a promising candidate for the development of new drugs and therapeutic agents. However, one of the limitations of using EMPO in lab experiments is its low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for research on EMPO, including further studies on its mechanism of action and potential applications in the treatment of various diseases. EMPO may also have potential applications in the field of nanotechnology, as it has been found to possess unique optical properties that make it a promising candidate for the development of new nanomaterials. Additionally, further studies on the synthesis of EMPO and its derivatives may lead to the development of new drugs and therapeutic agents with improved efficacy and reduced side effects.

Synthesis Methods

The synthesis of EMPO involves the reaction of 2-ethoxy-6-methylpyridine-3-carboxylic acid hydrazide with 4-ethoxybenzoyl chloride in the presence of triethylamine and dichloromethane. The resulting product is then treated with phosphorus oxychloride and triethylamine to yield the final product.

Scientific Research Applications

EMPO has been extensively studied for its potential applications in various fields of scientific research. Its unique chemical structure makes it a promising candidate for the development of new drugs and therapeutic agents. EMPO has been found to possess anti-inflammatory, anti-tumor, and anti-oxidant properties, making it a potential candidate for the treatment of various diseases.

properties

IUPAC Name

3-(2-ethoxy-6-methylpyridin-3-yl)-5-(4-ethoxyphenyl)-1,2,4-oxadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19N3O3/c1-4-22-14-9-7-13(8-10-14)17-20-16(21-24-17)15-11-6-12(3)19-18(15)23-5-2/h6-11H,4-5H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QNIPBWAUMRPROA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)C2=NC(=NO2)C3=C(N=C(C=C3)C)OCC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

325.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.